Methyl 4-cyano-2-methyl-3-(methyloxy)benzoate

• CAS RN: 1149388-21-5
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: methyl 4-cyano-3-methoxy-2-methylbenzoate
• InChI: InChI=1S/C11H11NO3/c1-7-9(11(13)15-3)5-4-8(6-12)10(7)14-2/h4-5H,1-3H3
• InChI Key: OHRSUKJBIMJYMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)C#N)C(=O)OC

Description

Methyl 4-cyano-2-methyl-3-(methyloxy)benzoate is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a sealed tube vessel was added methyl 4-bromo-2-methyl-3-(methyloxy)benzoate (280 mg, 1.08 mmol), copper (I) cyanide (97 mg, 1.08 mmol) and dimethylformamide (2 mL). The mixture was heated at 150° C. for 24 hours, then was cooled to room temperature and filtered through a pad of Celite. After washing the Celite with ethyl acetate, the combined filtrate was washed with 5% aqueous lithium chloride, and brine, then dried over anhydrous sodium sulfate. Filtration and concentration afforded a brown residue that was purified by silica gel column chromatography. Eluting with 10% ethyl acetate in hexane, purified fractions were pooled and concentrated to afford 150 mg, 0.73 mmol (68%) of methyl 4-cyano-2-methyl-3-(methyloxy)benzoate. 1H NMR (400 MHz, CDCl3): 7.61 (d, 1H), 7.47 (d, 1H), 3.99 (s, 3H), 3.93 (s, 3H), 2.49 (s, 3H). MS (EI) for C11H11NO3: 206 (MH+).